Cas no 2227952-56-7 (rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227952-56-7
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 5879681
• PubChem ID: 165673300
• Update Time: 2025-05-18

rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine
• 2227952-56-7
• EN300-1811170
• rac-[(1R,3R)-3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C15H25N/c1-14(2)9-5-6-10(11(14)7-9)13-12(8-16)15(13,3)4/h6,9,11-13H,5,7-8,16H2,1-4H3/t9?,11?,12-,13-/m0/s1
• InChI Key： ZIKMZKJMAXBCEH-DCPRQKDISA-N
• SMILES： NC[C@@H]1C(C)(C)[C@H]1C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 219.198699802g/mol
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine

Introduction to Rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine (CAS No. 2227952-56-7)

Rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2227952-56-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate stereochemistry and structural complexity, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fused bicyclic system alongside a substituted cyclopropyl moiety makes this compound a fascinating subject for both academic research and industrial innovation.

The< strong>nomenclature of this compound follows the IUPAC rules for organic chemistry, ensuring clarity and precision in its identification. The term "rac" indicates that the compound is a racemic mixture, containing equal amounts of both enantiomers. The stereochemistry at the 1R and 3R positions is crucial for understanding its biological activity and potential interactions with biological targets. This stereochemical arrangement is often a key factor in determining the efficacy and selectivity of pharmaceutical compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The< strong>structural features of Rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine make it an excellent candidate for studying conformational dynamics and binding interactions. These studies are essential for designing molecules that can interact selectively with biological targets, thereby enhancing therapeutic outcomes.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance and improving treatment efficacy. The< strong>bicyclo3.1.1heptane core in this compound provides a unique structural framework that can be modified to explore various pharmacophores. This flexibility allows chemists to tailor the molecule for specific biological activities, making it a valuable tool in medicinal chemistry.

The< strong>cyclopropyl group is another significant feature of this compound, contributing to its steric bulk and potential for favorable binding interactions with biological targets. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in many drug candidates. The combination of these structural elements makes Rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine a promising candidate for further investigation.

Current research in the field of organic synthesis has focused on developing efficient methods for constructing complex molecular frameworks. The synthesis of< strong>Rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its stereochemical complexity and ring systems. However, recent advances in synthetic methodologies have made it possible to access such molecules in good yields and with high enantioselectivity.

The< strong>pharmacological potential of this compound has not been fully explored but is an area of active investigation. Researchers are interested in evaluating its interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Preliminary studies suggest that this molecule may exhibit interesting pharmacological properties that could be exploited for therapeutic applications.

Molecular simulations have played a crucial role in understanding the behavior of Rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine at the atomic level. These simulations provide insights into its conformational landscape and binding interactions with potential targets. Such information is invaluable for guiding the design of next-generation analogs with improved properties.

The< strong>synthetic utility of this compound lies in its versatile structural framework, which can be modified to explore different chemical spaces. By altering functional groups or introducing new substituents, chemists can generate a library of derivatives with tailored properties. This approach is particularly useful in hit-to-lead optimization campaigns aimed at identifying novel drug candidates.

In conclusion, Rac-(1R,3R)-3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylcyclopropylmethanamine (CAS No.< strong>2227952-56-7) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its complex structure and unique stereochemistry make it a promising candidate for further exploration in drug discovery efforts.